Cas no 717871-83-5 (2-Pyridinecarbonylchloride, 5-fluoro-)

• Product Name: 2-Pyridinecarbonylchloride, 5-fluoro-
• CAS No: 717871-83-5
• MF: C₆H₃ClFNO
• MW: 159.545523881912
• MDL: MFCD13173597
• CID: 558276
• PubChem ID: 21942698
• Update Time: 2025-10-29

2-Pyridinecarbonylchloride, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 5-fluoro-
• 2-Pyridinecarbonyl chloride, 5-fluoro- (9CI)
• 5-fluoropyridine-2-carbonyl chloride
• AS-6366
• 717871-83-5
• 2-PYRIDINECARBONYL CHLORIDE, 5-FLUORO-
• 5-Fluoro-pyridine-2-carbonyl chloride
• 2-PYRIDINECARBONYL CHLORIDE,5-FLUORO-
• 5-fluoropicolinoylchloride
• EN300-311012
• IFBZBMDHYAUEJV-UHFFFAOYSA-N
• D87634
• SCHEMBL4860208
• AKOS017344665
• 5-fluoropicolinoyl chloride
• MFCD13173597
• DTXSID60620521

• MDL： MFCD13173597
• Inchi： 1S/C6H3ClFNO/c7-6(10)5-2-1-4(8)3-9-5/h1-3H
• InChI Key： IFBZBMDHYAUEJV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CN=1)F)=O

Computed Properties

• Exact Mass: 158.9887196g/mol
• Monoisotopic Mass: 158.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Pyridinecarbonylchloride, 5-fluoro-

Comprehensive Overview of 2-Pyridinecarbonylchloride, 5-fluoro- (CAS No. 717871-83-5): Properties, Applications, and Market Insights

2-Pyridinecarbonylchloride, 5-fluoro- (CAS No. 717871-83-5) is a specialized fluorinated pyridine derivative widely recognized for its role in pharmaceutical and agrochemical synthesis. This compound belongs to the class of heterocyclic acyl chlorides, characterized by the presence of a reactive carbonyl chloride group attached to a 5-fluoropyridine ring. Its unique structural features make it a valuable intermediate in the development of advanced bioactive molecules.

The growing demand for fluorinated building blocks in drug discovery has positioned 2-Pyridinecarbonylchloride, 5-fluoro- as a compound of significant interest. Researchers frequently search for "5-fluoropyridine derivatives" and "pyridinecarbonylchloride applications" to explore its synthetic utility. The compound's CAS No. 717871-83-5 is often used as a key identifier in chemical databases and procurement platforms.

From a chemical perspective, 2-Pyridinecarbonylchloride, 5-fluoro- exhibits several notable characteristics. The fluorine substitution at the 5-position significantly influences the electronic properties of the pyridine ring, while the carbonyl chloride group provides excellent reactivity for nucleophilic substitution reactions. These features make it particularly useful in the synthesis of pharmaceutical intermediates and specialty chemicals.

In pharmaceutical applications, this compound serves as a crucial precursor for developing targeted therapeutics. The presence of both fluorine and pyridine moieties contributes to enhanced metabolic stability and bioavailability in drug candidates. Current research trends show increasing interest in "fluoropyridine-based drug design" and "pyridinecarbonylchloride coupling reactions", reflecting the compound's importance in medicinal chemistry.

The agrochemical industry also benefits from 2-Pyridinecarbonylchloride, 5-fluoro- in the development of novel crop protection agents. Its structural components are frequently incorporated into pesticide formulations to improve efficacy and environmental profiles. Market analysis indicates rising demand for "fluoro-substituted agrochemicals" and "pyridine-based pesticides", aligning with the compound's applications.

From a synthetic chemistry standpoint, 2-Pyridinecarbonylchloride, 5-fluoro- offers versatile reactivity. The acyl chloride functionality readily undergoes reactions with various nucleophiles, enabling the formation of amides, esters, and other derivatives. This reactivity profile makes it valuable for creating diverse chemical libraries in combinatorial chemistry approaches.

Quality control and analytical characterization of CAS No. 717871-83-5 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. Analytical data for "5-fluoro-2-pyridinecarbonylchloride specification" is frequently requested by quality assurance professionals.

The global market for 2-Pyridinecarbonylchloride, 5-fluoro- has shown steady growth, driven by increasing R&D activities in life sciences and material science. Supply chain considerations for this compound often focus on "reliable 5-fluoropyridine derivatives suppliers" and "custom synthesis of fluorinated intermediates", reflecting industry needs for consistent quality and availability.

Environmental and safety aspects of handling 2-Pyridinecarbonylchloride, 5-fluoro- follow standard laboratory protocols for reactive intermediates. Proper storage conditions and handling procedures are essential to maintain compound integrity and ensure workplace safety. Technical inquiries often include searches for "stability of fluoropyridinecarbonylchlorides" and "handling precautions for CAS 717871-83-5".

Future research directions for 2-Pyridinecarbonylchloride, 5-fluoro- may explore its potential in catalysis and material science applications. The compound's unique electronic properties could facilitate developments in organic electronics and coordination chemistry. Emerging search trends suggest growing interest in "fluoropyridine derivatives in materials" and "pyridinecarbonylchloride polymerization".

In conclusion, 2-Pyridinecarbonylchloride, 5-fluoro- (CAS No. 717871-83-5) represents a valuable fluorinated building block with diverse applications across multiple industries. Its combination of pyridine ring, fluorine substitution, and reactive carbonyl chloride group makes it particularly useful for synthetic chemists developing next-generation specialty chemicals and bioactive compounds.